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Compound of Interest

Compound Name: N-nitroso-moxifloxacin

Cat. No.: B16173207

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of N-nitroso-moxifloxacin, a nitrosamine impurity of the fluoroquinolone antibiotic,

moxifloxacin. This document is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals involved in the quality control and safety

assessment of pharmaceutical products.

Introduction
N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) that can

form during the synthesis, storage, or even degradation of moxifloxacin.[1] Nitrosamine

impurities are a class of compounds that have raised significant concern in the pharmaceutical

industry due to their potential carcinogenic properties. Regulatory bodies worldwide have

established strict limits for the presence of these impurities in drug products. N-nitroso-
moxifloxacin is formed from the nitrosation of the secondary amine moiety present in the

moxifloxacin structure.[1]

Chemical Structure:
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Moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo[3,4-

b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

N-nitroso-moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-

6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid[2]

Physicochemical Properties:

Property Value Reference

Molecular Formula C21H23FN4O5 [2][3]

Molecular Weight 430.43 g/mol [1]

Appearance Not specified in search results

Solubility Soluble in Acetonitrile [3]

Synthesis of N-nitroso-moxifloxacin
The synthesis of N-nitroso-moxifloxacin involves the reaction of moxifloxacin with a

nitrosating agent. While a specific, detailed experimental protocol for N-nitroso-moxifloxacin
was not found in the provided search results, a general and plausible synthesis can be

proposed based on the well-established nitrosation of secondary amines and the synthesis of

similar N-nitroso-fluoroquinolone impurities.

General Reaction Pathway
The formation of N-nitroso-moxifloxacin proceeds via the reaction of the secondary amine in

the C-7 side chain of moxifloxacin with a nitrosating agent, typically under acidic conditions.

Moxifloxacin
(Secondary Amine)

N-nitroso-moxifloxacin

Nitrosation

Nitrosating Agent
(e.g., NaNO2, H+)
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Caption: General reaction for the formation of N-nitroso-moxifloxacin.

Proposed Experimental Protocol
This proposed protocol is based on the synthesis of N-nitroso-ciprofloxacin, a structurally

related compound.[4][5] Caution: N-nitrosamines are potential carcinogens and should be

handled with appropriate personal protective equipment in a well-ventilated fume hood.

Materials:

Moxifloxacin hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Dissolution: Dissolve a known amount of moxifloxacin hydrochloride in deionized water.

Acidification: Cool the solution in an ice bath and slowly add a solution of hydrochloric acid to

achieve an acidic pH (e.g., pH 2-3).

Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in

deionized water dropwise to the stirred moxifloxacin solution. The reaction mixture is typically

stirred for a specified period (e.g., 1-2 hours) at low temperature.

Quenching and Extraction: After the reaction is complete, carefully quench the reaction by

adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH
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becomes neutral or slightly basic. Extract the aqueous layer with dichloromethane multiple

times.

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain

the crude N-nitroso-moxifloxacin.

Purification: The crude product can be purified using techniques such as column

chromatography on silica gel.

Characterization of N-nitroso-moxifloxacin
A comprehensive characterization of N-nitroso-moxifloxacin is crucial for its unambiguous

identification and quantification. The following analytical techniques are commonly employed.

Chromatographic Methods
High-performance liquid chromatography (HPLC) and gas chromatography (GC) are powerful

techniques for the separation and detection of N-nitroso-moxifloxacin. When coupled with

mass spectrometry (MS), these methods provide high sensitivity and selectivity.

Experimental Workflow for LC-MS/MS Analysis:

Sample Preparation LC-MS/MS Analysis Data Analysis

Drug Product Extraction with
appropriate solvent Filtration HPLC Separation Mass Spectrometry

(Detection & Quantification)
Data Acquisition

& Processing
Quantification of

N-nitroso-moxifloxacin

Click to download full resolution via product page

Caption: A typical workflow for the analysis of N-nitroso-moxifloxacin.

An application note for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin

tablet formulation using an Agilent 1290 Infinity II LC coupled to a 6495D triple quadrupole

LC/MS system provides the following performance data.[6]
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LC-MS/MS Method Performance:

Parameter Value

Limit of Detection (LOD) 1 pg/mL

Limit of Quantification (LOQ) 2.5 pg/mL

Linearity Range 2.5 pg/mL to 10 ng/mL

Correlation Coefficient (r²) > 0.999

Average Recovery in Placebo 86.33%

Reproducibility at LOQ (%RSD) ~4.7% for seven replicate injections

Spectroscopic Methods
Spectroscopic techniques are indispensable for the structural elucidation of N-nitroso-
moxifloxacin.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to determine the chemical structure of the molecule by

providing information about the chemical environment of the hydrogen and carbon atoms,

respectively. While specific chemical shift data for N-nitroso-moxifloxacin was not found in

the search results, companies that supply this compound as a reference standard typically

provide this information.[1]

3.2.2. Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present

in the molecule. Key characteristic absorption bands for moxifloxacin include C=O stretching at

1710 cm⁻¹, N-H stretching at 2928 cm⁻¹, and O-H stretching at 3527 cm⁻¹.[7] For N-nitroso-
moxifloxacin, the disappearance of the N-H stretching band and the appearance of a new

band corresponding to the N-N=O stretching vibration would be expected.

3.2.3. Mass Spectrometry (MS)
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Mass spectrometry is a critical tool for determining the molecular weight and fragmentation

pattern of N-nitroso-moxifloxacin. High-resolution mass spectrometry (HRMS) can provide

the exact mass, which helps in confirming the elemental composition.

Mass Spectrometry Fragmentation:

The fragmentation of N-nitroso compounds in mass spectrometry often involves characteristic

losses. A common fragmentation pathway for protonated nitrosamines is the loss of the NO

radical (30 Da).[8][9] Other potential fragmentation pathways include the loss of H₂O and the

loss of NH₂NO (46 Da).[8] A detailed study of the fragmentation pattern of N-nitroso-
moxifloxacin would be necessary to establish its specific fragmentation pathways.

Conclusion
The synthesis and characterization of N-nitroso-moxifloxacin are of paramount importance

for ensuring the safety and quality of moxifloxacin-containing drug products. This technical

guide has provided a comprehensive overview of the plausible synthesis and established

characterization techniques for this nitrosamine impurity. The detailed analytical methods,

particularly LC-MS/MS, offer the necessary sensitivity and specificity for the detection and

quantification of N-nitroso-moxifloxacin at trace levels, enabling compliance with stringent

regulatory requirements. Further research to publish detailed experimental protocols for its

synthesis and comprehensive spectral data would be highly beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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